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Compound of Interest

Compound Name: 1-Aminopropan-2-ol

Cat. No.: B162767 Get Quote

Essential Safety and Handling Guide for 1-
Aminopropan-2-ol
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical, direct-answer safety and logistical information for the handling,

storage, and disposal of 1-Aminopropan-2-ol (Isopropanolamine, MIPA). Adherence to these

procedures is essential for ensuring laboratory safety and regulatory compliance.

Immediate Safety Concerns
1-Aminopropan-2-ol is a corrosive and combustible liquid that poses significant health risks

upon exposure. It can cause severe skin burns and serious eye damage.[1] The substance is

also harmful if swallowed or absorbed through the skin.[2] Inhalation of vapors or mists may be

harmful and can cause severe irritation to the mucous membranes and upper respiratory tract.

[2]

Personal Protective Equipment (PPE) Protocol
A thorough risk assessment must be conducted before handling. The following PPE is

mandatory for all personnel working with 1-Aminopropan-2-ol.
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PPE Category Specification Rationale

Eye & Face Protection

Tightly fitting chemical splash

goggles combined with a full-

face shield (minimum 8-inch).

Protects against splashes of

corrosive liquid and irritating

vapors, preventing severe eye

damage.[3]

Hand Protection

Chemical-resistant gloves.

Butyl rubber or Neoprene are

recommended for extended

contact. Nitrile gloves are not

recommended for immersion

or direct handling due to poor

resistance to amines, but may

be suitable for incidental

splash protection only, and

must be replaced immediately

upon contact.[4][5][6]

Prevents direct skin contact,

which can cause severe

chemical burns and harmful

absorption.[3] Always consult

the glove manufacturer for

specific breakthrough time

data.

Body Protection

Chemical-resistant apron or a

complete chemical protection

suit over standard lab coat.

Protects skin and personal

clothing from splashes and

spills.[3][7]

Respiratory Protection

Use in a well-ventilated area

(e.g., certified chemical fume

hood). If vapors or aerosols

are generated and engineering

controls are insufficient, use a

NIOSH-approved full-face

respirator with appropriate

cartridges (e.g., type ABEK).

Prevents inhalation of harmful

and corrosive vapors.[8]

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Aminopropan-2-ol.
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Property Value Source

CAS Number 78-96-6 [9]

Molecular Formula C₃H₉NO [9]

Molecular Weight 75.11 g/mol [2]

Appearance
Colorless liquid with a slight

ammonia-like odor.
[8]

Boiling Point 160 °C (320 °F) [10]

Flash Point 71 °C (159.8 °F) (Closed Cup) [10]

Density 0.973 g/cm³ at 25 °C [10]

Oral Toxicity (LD50, Rat) 1,715 mg/kg [2]

Occupational Exposure Limits

(OSHA PEL, NIOSH REL,

ACGIH TLV)

Not Established [8]

Operational Plans: Step-by-Step Guidance
Experimental Protocol: Safe Handling and Use

Preparation:

Designate a specific area for handling, preferably within a certified chemical fume hood.

Ensure an emergency eyewash station and safety shower are unobstructed and within a

10-second travel distance.[7]

Verify that all necessary PPE is available, inspected for integrity, and correctly sized.

Prepare and label all necessary equipment and secondary containers.

Handling:

Don all required PPE as specified in the table above before entering the designated

handling area.
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Ground all equipment to prevent the buildup of electrostatic charge, as the material is

combustible.[7]

Avoid all personal contact, including inhalation of vapors.[7]

Dispense the chemical slowly and carefully to avoid splashing. Use a bottle carrier for

transport.

Keep containers tightly closed when not in use.[7]

Post-Handling:

Wash hands and forearms thoroughly with soap and water after handling, even if gloves

were worn.

Carefully remove and decontaminate or dispose of PPE according to institutional

guidelines. Contaminated clothing must be removed immediately and washed before

reuse.[10]

Logical Workflow for Safe Handling
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1. Preparation
- Designate Fume Hood

- Check Eyewash/Shower
- Inspect PPE

2. Don PPE
- Goggles & Face Shield

- Appropriate Gloves
- Chemical Apron/Suit

Proceed

3. Chemical Handling
- Work in Fume Hood
- Ground Equipment
- Dispense Slowly

Proceed

4. Post-Handling
- Secure Chemical

- Decontaminate Area
- Wash Hands

Task Complete

5. Doff PPE
- Remove & Dispose Gloves

- Remove Apron/Suit
- Remove Eye/Face Protection

Proceed

6. Waste Disposal
- Segregate Waste

- Use Sealed Containers
- Label Hazardous Waste

Proceed

Click to download full resolution via product page

Caption: Workflow for handling 1-Aminopropan-2-ol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b162767?utm_src=pdf-body-img
https://www.benchchem.com/product/b162767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logistical Plans: Storage and Disposal
Storage Protocol

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[7]

Keep containers tightly closed to prevent reaction with atmospheric carbon dioxide and

moisture.

Store locked up or in an area accessible only to authorized personnel.[10]

Store separately from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[1]

Use corrosion-resistant containers. Avoid aluminum, copper, and their alloys.[1]

Disposal Plan
1-Aminopropan-2-ol and any materials contaminated with it are considered hazardous waste.

Collection:

Collect surplus and non-recyclable solutions in a dedicated, properly labeled, and sealed

hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Disposal:

Dispose of the waste through a licensed professional waste disposal service.

All disposal activities must be in strict accordance with applicable federal, state, and local

environmental regulations.[10]

Contaminated packaging should be treated as unused product and disposed of in the

same manner.

Emergency Response
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Spill: Evacuate the area. Remove all ignition sources. Ventilate the area. Wearing full PPE,

contain the spill using sand or an inert absorbent material. Collect the material in a sealed

container for disposal. Do not allow the chemical to enter drains.[1]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes while removing all contaminated clothing. Seek immediate medical attention.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist.[10]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]

PPE Selection Decision Logic
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Baseline PPE for ALL Tasks

Assess Task

Incidental Splash
Potential?

Assess Hand Protection

Mandatory:
Chemical Splash Goggles

Mandatory:
Full Face Shield

Mandatory:
Chemical Apron/Suit

Mandatory:
Work in Fume Hood

Extended Contact or
Immersion?

No

Nitrile Gloves
(Change Immediately

Upon Contact)

Yes

Neoprene or Butyl
Rubber Gloves

(Consult Mfr. Data)

Yes

Re-evaluate Task:
Avoid Immersion

No

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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